Squalene
Squalene
Trans-squalene is a clear, slightly yellow liquid with a faint odor. Density 0.858 g / cm3.
Squalene is a triterpene consisting of 2,6,10,15,19,23-hexamethyltetracosane having six double bonds at the 2-, 6-, 10-, 14-, 18- and 22-positions with (all-E)-configuration. It has a role as a human metabolite, a plant metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite.
Squalene is originally obtained from shark liver oil. It is a natural 30-carbon isoprenoid compound and intermediate metabolite in the synthesis of cholesterol. It is not susceptible to lipid peroxidation and provides skin protection. It is ubiquitously distributed in human tissues where it is transported in serum generally in association with very low density lipoproteins. Squalene is investigated as an adjunctive cancer therapy.
Squalene is a natural product found in Erythrophleum fordii, Amaranthus hybridus, and other organisms with data available.
squalene is a metabolite found in or produced by Saccharomyces cerevisiae.
A natural 30-carbon triterpene.
See also: Olive Oil (part of); Shark Liver Oil (part of).
Squalene is a triterpene consisting of 2,6,10,15,19,23-hexamethyltetracosane having six double bonds at the 2-, 6-, 10-, 14-, 18- and 22-positions with (all-E)-configuration. It has a role as a human metabolite, a plant metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite.
Squalene is originally obtained from shark liver oil. It is a natural 30-carbon isoprenoid compound and intermediate metabolite in the synthesis of cholesterol. It is not susceptible to lipid peroxidation and provides skin protection. It is ubiquitously distributed in human tissues where it is transported in serum generally in association with very low density lipoproteins. Squalene is investigated as an adjunctive cancer therapy.
Squalene is a natural product found in Erythrophleum fordii, Amaranthus hybridus, and other organisms with data available.
squalene is a metabolite found in or produced by Saccharomyces cerevisiae.
A natural 30-carbon triterpene.
See also: Olive Oil (part of); Shark Liver Oil (part of).
Brand Name:
Vulcanchem
CAS No.:
7683-64-9
VCID:
VC21250409
InChI:
InChI=1S/C30H50/c1-25(2)15-11-19-29(7)23-13-21-27(5)17-9-10-18-28(6)22-14-24-30(8)20-12-16-26(3)4/h15-18,23-24H,9-14,19-22H2,1-8H3/b27-17+,28-18?,29-23+,30-24?
SMILES:
CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C
Molecular Formula:
C30H50
Molecular Weight:
410.7 g/mol
Squalene
CAS No.: 7683-64-9
Cat. No.: VC21250409
Molecular Formula: C30H50
Molecular Weight: 410.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trans-squalene is a clear, slightly yellow liquid with a faint odor. Density 0.858 g / cm3. Squalene is a triterpene consisting of 2,6,10,15,19,23-hexamethyltetracosane having six double bonds at the 2-, 6-, 10-, 14-, 18- and 22-positions with (all-E)-configuration. It has a role as a human metabolite, a plant metabolite, a Saccharomyces cerevisiae metabolite and a mouse metabolite. Squalene is originally obtained from shark liver oil. It is a natural 30-carbon isoprenoid compound and intermediate metabolite in the synthesis of cholesterol. It is not susceptible to lipid peroxidation and provides skin protection. It is ubiquitously distributed in human tissues where it is transported in serum generally in association with very low density lipoproteins. Squalene is investigated as an adjunctive cancer therapy. Squalene is a natural product found in Erythrophleum fordii, Amaranthus hybridus, and other organisms with data available. squalene is a metabolite found in or produced by Saccharomyces cerevisiae. A natural 30-carbon triterpene. See also: Olive Oil (part of); Shark Liver Oil (part of). |
|---|---|
| CAS No. | 7683-64-9 |
| Molecular Formula | C30H50 |
| Molecular Weight | 410.7 g/mol |
| IUPAC Name | (14E,18E)-2,6,10,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaene |
| Standard InChI | InChI=1S/C30H50/c1-25(2)15-11-19-29(7)23-13-21-27(5)17-9-10-18-28(6)22-14-24-30(8)20-12-16-26(3)4/h15-18,23-24H,9-14,19-22H2,1-8H3/b27-17+,28-18?,29-23+,30-24? |
| Standard InChI Key | YYGNTYWPHWGJRM-MSTSHSMFSA-N |
| Isomeric SMILES | CC(=CCCC(=CCCC(=CCC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)C)C)C |
| SMILES | CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C |
| Boiling Point | 545 °F at 25 mmHg (NTP, 1992) 421.3 °C |
| Colorform | Oil; crystals from ether/methanol (-5 °C) |
| Flash Point | greater than 235 °F (NTP, 1992) 110 °C - closed cup |
| Melting Point | -103 °F (NTP, 1992) -4.8 °C -75 °C |
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